Cas no 1806770-68-2 (Ethyl 6-(difluoromethyl)-2-methoxypyridine-3-carboxylate)

• Product Name: Ethyl 6-(difluoromethyl)-2-methoxypyridine-3-carboxylate
• CAS No: 1806770-68-2
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• CID: 4812022
• Update Time: 2025-06-10

Ethyl 6-(difluoromethyl)-2-methoxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(difluoromethyl)-2-methoxypyridine-3-carboxylate

• Inchi： 1S/C10H11F2NO3/c1-3-16-10(14)6-4-5-7(8(11)12)13-9(6)15-2/h4-5,8H,3H2,1-2H3
• InChI Key： DLUHFAPGJRFJRM-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(=O)OCC)C(=N1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• XLogP3: 2
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 6-(difluoromethyl)-2-methoxypyridine-3-carboxylate

Ethyl 6-(difluoromethyl)-2-methoxypyridine-3-carboxylate (CAS No. 1806770-68-2): A Comprehensive Overview

Ethyl 6-(difluoromethyl)-2-methoxypyridine-3-carboxylate (CAS No. 1806770-68-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in the development of novel therapeutic agents and advanced chemical synthesis methodologies.

The molecular structure of Ethyl 6-(difluoromethyl)-2-methoxypyridine-3-carboxylate encompasses a pyridine core, which is a cornerstone in medicinal chemistry due to its versatility and biological relevance. The presence of a difluoromethyl group at the 6-position and a methoxy substituent at the 2-position introduces distinct electronic and steric properties, making this compound an attractive intermediate in synthetic chemistry. Furthermore, the ester functionality at the 3-position enhances its reactivity, facilitating various chemical transformations essential for drug discovery.

In recent years, there has been a surge in research focused on the development of compounds with enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of fluorine atoms, particularly in the form of a difluoromethyl group, has been widely recognized for its ability to modulate lipophilicity, metabolic clearance, and binding affinity to biological targets. This feature has positioned Ethyl 6-(difluoromethyl)-2-methoxypyridine-3-carboxylate as a valuable building block in the synthesis of next-generation pharmaceuticals.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. The pyridine scaffold serves as an excellent platform for designing molecules that can selectively inhibit aberrant signaling pathways involved in tumor growth and progression. For instance, recent studies have demonstrated the potential of derivatives of Ethyl 6-(difluoromethyl)-2-methoxypyridine-3-carboxylate in targeting specific tyrosine kinases, thereby offering promising avenues for developing novel anticancer agents.

The pharmaceutical industry has also explored the use of this compound in the development of antiviral and antibacterial drugs. The unique electronic properties introduced by the difluoromethyl and methoxy groups contribute to enhanced binding interactions with viral proteases and bacterial enzymes, making it an effective scaffold for designing inhibitors. For example, researchers have utilized derivatives of this compound to develop potent inhibitors against HIV protease and bacterial DNA gyrase, highlighting its broad applicability in antimicrobial therapy.

Beyond its pharmaceutical applications, Ethyl 6-(difluoromethyl)-2-methoxypyridine-3-carboxylate has found utility in materials science and agrochemical research. Its ability to undergo diverse chemical transformations makes it a versatile intermediate for synthesizing advanced materials with tailored properties. Additionally, its structural features have been leveraged in designing novel agrochemicals that offer improved efficacy and environmental safety.

The synthesis of Ethyl 6-(difluoromethyl)-2-methoxypyridine-3-carboxylate involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps include nucleophilic substitution reactions to introduce the ester functionality, followed by protection-deprotection strategies to achieve regioselective modifications. The use of palladium-catalyzed cross-coupling reactions has further streamlined the synthesis process, enabling high yields and purity levels essential for industrial applications.

In conclusion, Ethyl 6-(difluoromethyl)-2-methoxypyridine-3-carboxylate (CAS No. 1806770-68-2) is a multifaceted compound with significant potential across various domains of chemistry and medicine. Its unique structural features and reactivity make it an indispensable tool for researchers aiming to develop innovative therapeutic agents and advanced materials. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play an increasingly pivotal role in shaping the future of pharmaceuticals and chemical sciences.